Cas no 16395-83-8 (Heptanamide,N-methyl-N-nitroso-)
16395-83-8 structure
Product Name:Heptanamide,N-methyl-N-nitroso-
CAS No:16395-83-8
MF:C8H16N2O2
MW:172.224842071533
CID:213014
PubChem ID:27851
Update Time:2025-04-19
Heptanamide,N-methyl-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Heptanamide,N-methyl-N-nitroso-
- N-methyl-N-nitrosoheptanamide
- heptanoic acid, 1-methyl-2-oxohydrazide
- DTXSID80167685
- HEPTANAMIDE, N-METHYL-N-NITROSO-
- SCHEMBL103104
- N-METHYL-N-NITROSO-HEPTANAMIDE
- 16395-83-8
- BRN 2081400
-
- Inchi： 1S/C8H16N2O2/c1-3-4-5-6-7-8(11)10(2)9-12/h3-7H2,1-2H3
- InChI Key： WVPRMVUWPQWHJA-UHFFFAOYSA-N
- SMILES： O=C(CCCCCC)N(C)N=O
Computed Properties
- Exact Mass: 172.12128
- Monoisotopic Mass: 172.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.74
Heptanamide,N-methyl-N-nitroso- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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